Cas no 55254-35-8 (2(3H)-Furanone, dihydro-3-methyl-, (R)-)

• Product Name: 2(3H)-Furanone, dihydro-3-methyl-, (R)-
• CAS No: 55254-35-8
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 352427
• PubChem ID: 638758
• Update Time: 2025-04-19

2(3H)-Furanone, dihydro-3-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-3-methyl-, (R)-
• 55254-35-8
• DTXSID20348597
• 2(3H)-Furanone, dihydro-3-methyl-, (3R)-
• alpha-Methylbutyrolactone, (+)-
• (R)-2-Methyl-gamma-butyrolactone
• (+)-alpha-Methyl-gamma-butyrolactone
• (+)-.ALPHA.-METHYL-.GAMMA.-BUTYROLACTONE
• (R)-Dihydro-3-methyl-2(3H)-furanone
• SCHEMBL862568
• .ALPHA.-METHYLBUTYROLACTONE, (+)-
• (R)-2-METHYL-.GAMMA.-BUTYROLACTONE
• .ALPHA.-METHYLBUTYROLACTONE, (R)-
• UNII-L8118R8Y55
• alpha-Methylbutyrolactone, (R)-
• L8118R8Y55

• Inchi： 1S/C5H8O2/c1-4-2-3-7-5(4)6/h4H,2-3H2,1H3/t4-/m1/s1
• InChI Key： QGLBZNZGBLRJGS-SCSAIBSYSA-N
• SMILES： O1C([C@H](C)CC1)=O

Computed Properties

• Exact Mass: 100.05244
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones